Cas no 921539-15-3 (3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921539-15-3
• MF: C₁₇H₁₇BrN₆O₃
• MW: 433.259281873703
• CID: 5960853
• PubChem ID: 41752546
• Update Time: 2023-11-23

3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 8-(5-bromo-2-methoxyphenyl)-1-methyl-5-propan-2-ylpurino[8,9-c][1,2,4]triazole-2,4-dione
• F2259-1058
• Z906123756
• 921539-15-3
• AKOS004974865
• 3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
• HMS3497C15

• Inchi： 1S/C17H17BrN6O3/c1-8(2)23-12-14(25)19-17(26)22(3)15(12)24-13(20-21-16(23)24)10-7-9(18)5-6-11(10)27-4/h5-8H,1-4H3,(H,19,25,26)
• InChI Key： FUHPWEJLWAFVQI-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1[H])C1=NN=C2N1C1=C(C(N([H])C(N1C([H])([H])[H])=O)=O)N2C([H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 432.05455g/mol
• Monoisotopic Mass: 432.05455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines